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molecular formula C6H7IN2O B8717289 2-Ethoxy-6-iodopyrazine

2-Ethoxy-6-iodopyrazine

Cat. No. B8717289
M. Wt: 250.04 g/mol
InChI Key: HSYCUIPGADKBOX-UHFFFAOYSA-N
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Patent
US05260293

Procedure details

2,6-Diiodopyrazine (12 g, 36.14 mmol) was added to a solution of sodium (0.83 g, 36.10 mmol) in ethanol (75 ml). The solution was refluxed for 1 h, the solvent removed under vacuum, water (40 ml) added and extracted into dichloromethane (4×200 ml). The solvent was removed under vacuum and the residue chromatographed through silica-gel using dichloromethane as eluant to give 2-iodo-6-ethoxy pyrazine (6.5 g). m.p. 36°-37° C.; δ (60 MHz, CDCl3) 1.30 (3H, t, J=7 Hz, Me); 4.35 (2H, q, J=7 Hz, CH2Me); 8.07 (1H, s, pyrazine-H): 8.35 (1H, s, pyrazine-H).
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
0.83 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
I[C:2]1[CH:7]=[N:6][CH:5]=[C:4]([I:8])[N:3]=1.[Na].[CH2:10]([OH:12])[CH3:11]>>[I:8][C:4]1[CH:5]=[N:6][CH:7]=[C:2]([O:12][CH2:10][CH3:11])[N:3]=1 |^1:8|

Inputs

Step One
Name
Quantity
12 g
Type
reactant
Smiles
IC1=NC(=CN=C1)I
Name
Quantity
0.83 g
Type
reactant
Smiles
[Na]
Name
Quantity
75 mL
Type
reactant
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The solution was refluxed for 1 h
Duration
1 h
CUSTOM
Type
CUSTOM
Details
the solvent removed under vacuum, water (40 ml)
ADDITION
Type
ADDITION
Details
added
EXTRACTION
Type
EXTRACTION
Details
extracted into dichloromethane (4×200 ml)
CUSTOM
Type
CUSTOM
Details
The solvent was removed under vacuum
CUSTOM
Type
CUSTOM
Details
the residue chromatographed through silica-gel

Outcomes

Product
Name
Type
product
Smiles
IC1=NC(=CN=C1)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 6.5 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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